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Compound of Interest

Compound Name: Acid Orange 56

Cat. No.: B1583118

An Overview of Acid Orange 56: Chemical
Properties

This document provides the fundamental chemical properties of the diazo dye, Acid Orange
56. The information is intended for researchers, scientists, and professionals in drug
development who may utilize this compound in their work.

Core Chemical Data

The essential chemical identifiers for Acid Orange 56 are summarized in the table below for
quick reference.

Identifier Value

Chemical Name Acid Orange 56

Molecular Formula Cs2H22NeNa20sS2[1][2][3][4]
Molecular Weight 728.66 g/mol [1][2][3]

CAS Registry Number 6470-20-8[1][3]

Note on Technical Guide Scope: The request for an in-depth technical guide with experimental
protocols and signaling pathways is not applicable to the fundamental chemical data of a
specific compound like Acid Orange 56. Such in-depth documentation would be relevant for a
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complex biological process or a novel experimental technique. This document focuses on
delivering the core chemical information as requested.

Relationship between Chemical Identity and
Properties

The following diagram illustrates the direct relationship between the chemical's name and its
fundamental properties.

Molecular Formula: Cs2zH22NeNa20sS2
Acid Orange 56 Molecular Weight: 728.66 g/mol
CAS Number: 6470-20-8

Click to download full resolution via product page

Caption: Relationship between Acid Orange 56 and its key chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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